![molecular formula C11H12F3N3O2 B115332 1-[4-Nitro-3-(trifluoromethyl)phenyl]piperazine CAS No. 153204-82-1](/img/structure/B115332.png)
1-[4-Nitro-3-(trifluoromethyl)phenyl]piperazine
Overview
Description
“1-[4-Nitro-3-(trifluoromethyl)phenyl]piperazine” is a chemical compound with the CAS Number: 381242-61-1 . Its molecular formula is C11H12F3N3O2 . It has a molecular weight of 275.23 .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a piperazine ring, a nitro group, and a trifluoromethyl group . The exact 3D structure may need to be determined through experimental methods such as X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 275.23 and a molecular formula of C11H12F3N3O2 . More specific properties such as boiling point, density, and solubility may need to be determined experimentally .Scientific Research Applications
Structural Analysis
The crystal structures of four trifluoromethylnitrobenzene analogues, including compounds related to 1-[4-Nitro-3-(trifluoromethyl)phenyl]piperazine, were analyzed. These molecules adopt a rod-like conformation and are involved in intricate packing arrangements and close contacts at the molecular level. This detailed structural analysis is crucial for understanding the chemical properties and potential applications of these compounds in various fields, including material science and molecular engineering (Lynch & Mcclenaghan, 2004).
Anticancer Activity
A series of 1,2,4-triazine derivatives bearing a piperazine amide moiety, structurally related to this compound, were synthesized and investigated for their potential anticancer activities. Notably, some derivatives showed promising antiproliferative effects against breast cancer cells, suggesting the potential of these compounds in developing new anticancer treatments (Yurttaş et al., 2014).
Synthesis Improvement for Antifungal Agents
An improved synthesis process for a compound structurally similar to this compound was developed. This compound is a key intermediate in producing triazole antifungal agents, demonstrating the compound's significance in pharmaceutical synthesis and its potential to enhance the manufacturing process of important medications (Miao Zhen-yuan, 2006).
Novel Insecticides Design
Exploration of the piperazine scaffold, similar to this compound, led to the design and synthesis of novel insecticides. These compounds were based on the serotonergic ligand structure and showed potential as new insecticides with a novel mode of action, indicating the role of these compounds in agricultural applications (Cai et al., 2010).
Mechanism of Action
Target of Action
The primary targets of 1-[4-Nitro-3-(trifluoromethyl)phenyl]piperazine are certain enzymes involved in drug metabolism, such as cytochrome P450 enzymes . These enzymes play a crucial role in the metabolism of many pharmaceuticals and endogenous compounds.
Mode of Action
This compound acts as an inhibitor of its target enzymes . By binding to these enzymes, it prevents them from catalyzing their usual reactions, thereby altering the normal metabolic processes within the cell.
properties
IUPAC Name |
1-[4-nitro-3-(trifluoromethyl)phenyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3N3O2/c12-11(13,14)9-7-8(1-2-10(9)17(18)19)16-5-3-15-4-6-16/h1-2,7,15H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGXGAQDEUXECHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50382368 |
Source
|
| Record name | 1-[4-nitro-3-(trifluoromethyl)phenyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50382368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
153204-82-1 |
Source
|
| Record name | 1-[4-nitro-3-(trifluoromethyl)phenyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50382368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 153204-82-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(3R,4R,5S,6R)-4,5-dihydroxy-2-[(2S,3S,4S,5S,6R)-4-hydroxy-5-methoxy-6-(methoxymethyl)-2-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-nitrophenoxy)oxan-2-yl]methoxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxan-3-yl]acetamide](/img/structure/B115250.png)
![Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether](/img/structure/B115279.png)
